Cas no 80-73-9 (1,3-Dimethyl-2-imidazolidinone)

1,3-dimethyl-2-imidazolidin-2-one is a colorless, transparent \ low viscosity liquid with a special odor of fatty amines, which is used as a pharmaceutical intermediate and important organic solvent

1,3-Dimethyl-2-imidazolidinone structure

80-73-9 structure

Product Name:1,3-Dimethyl-2-imidazolidinone

CAS No:80-73-9

Molecular Formula:C₅H₁₀N₂O

Molecular Weight:114.145700931549

MDL:MFCD00003188

CID:34227

PubChem ID:24865436

1,3-Dimethyl-2-imidazolidinone Properties

Names and Identifiers

- 1,3-Dimethylimidazolidin-2-one
- 1,3-DIMETHYLIMIDAZOLIDINONE
- 1,3-DIMETHYLIMIDAZOLIDONE
- DIMETHYLETHYLENE UREA
- DMEU
- DMI
- N,N'-DIMETHYLETHYLENEUREA
- TIMTEC-BB SBB008346
- 1,3-dimethyl-2-imidazodinone
- 1,3-dimethyl-2-imidazolidinon
- 1,3-Dimethyl-2-imidazolidone
- 1,3-Dimethylethyleneurea
- 2-Imidazolidinone, 1,3-dimethyl-
- karbomostsem
- n,n’-dimethylimidazolidinone
- n,n’-dimethylimidazolidone
- N,N'-Dimethyl-2-imidazolidinone
- Rhonite 1
- 1,3-Dimethyl-2-imidazolidinone
- 1,3-Dimethyl-2-imida
- 1,3-DIMETHYL-2-IMIDAZOLIDINONE,DMEU,pharmaceutical intermediate
- 1,3-dimethylimidazolin-2-one
- 1,3-DMI
- dimethyl-2-imidazolidinone
- Karbomos
- N,N'-dimethylimidazolidinone
- Dimethyl imidazolidinone
- Karbomos TsEM
- Dimethylethyleneurea
- dimethylimidazolidinone
- N,N'-Dimethylimidazolidone
- 5C1YQQ9M90
- 1,3-Dimethyl-2-imidazolidinone (ACI)
- 1,3-Dimethyl-2-imidazolidindione
- DMEU (solvent)
- N,N-Dimethylethylenediamine cyclic urea
- N,N-Dimethylimidazolidinone
- N,N′-Dimethyl-2-imidazolidinone
- N,N′-Dimethyl-N,N′-ethyleneurea
- N,N′-Dimethylethyleneurea
- N,N′-Dimethylimidazolidinone
- N,N′-Dimethylimidazolidone
- +Expand
- MDL： MFCD00003188
- InChIKey： CYSGHNMQYZDMIA-UHFFFAOYSA-N
- Inchi： 1S/C5H10N2O/c1-6-3-4-7(2)5(6)8/h3-4H2,1-2H3
- SMILES： O=C1N(C)CCN1C
- BRN： 0108808

Computed Properties

Exact Mass: 114.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 114.079
Heavy Atom Count: 8
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.6

Experimental Properties

LogP: -0.14060
PSA: 23.55000
Merck: 3249
Refractive Index: n20/D 1.472(lit.)
Water Partition Coefficient: Soluble
Boiling Point: 224-226 °C(lit.)
Melting Point: 8°C(lit.)
Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c
Solubility: toluene: soluble(lit.)
Color/Form: Colorless Transparent Liquid
Solubility: It is a strongly polar aprotic solvent that not only dissolves organic compounds but also many inorganic compounds
Sensitiveness: Hygroscopic
Density: 1.056 g/mL at 25 °C(lit.)

1,3-Dimethyl-2-imidazolidinone Security Information

Symbol: GHS05 GHS06
RTECS：NJ0660000
WGK Germany：3
Safety Instruction： S26-S36-S36/37/39
Risk Phrases：R21/22; R36/38
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2810 6.1/PG 3
Hazard Statement： H302,H311,H315,H318
Warning Statement： P280,P305+P351+P338,P312
Prompt：dangerous
PackingGroup：III
Risk Phrases： 22-41-62
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.3-8.4%(V)
HazardClass：6.1
FLUKA BRAND F CODES：3

1,3-Dimethyl-2-imidazolidinone Customs Data

HS CODE：29332990
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyl-2-imidazolidinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDJS-25g	1,3-Dimethyl-2-imidazolidinone	80-73-9	98%	25g	$10.00	2024-04-21
A2B Chem LLC	AI56568-25g	1,3-Dimethyl-2-imidazolidinone	80-73-9	98%	25g	$9.00	2024-04-19
abcr	AB116209-100 g	1,3-Dimethyl-2-imidazolidinone, 98%; .	80-73-9	98%	100 g	€73.60	2023-07-20
Alichem	A069004492-1kg	1,3-Dimethylimidazolidin-2-one	80-73-9	98%	1kg	$299.00	2023-09-01
Ambeed	A490230-25g	1,3-Dimethylimidazolidin-2-one	80-73-9	98%	25g	$12.0	2024-07-24
Chemenu	CM361665-1000g	1,3-Dimethyl-2-imidazolidinone	80-73-9	99%	1000g	$59	2024-07-23
Cooke Chemical	A3358512-100ML	1,3-Dimethyl-2-imidazolidinone , ≥99.5%(GC)	80-73-9	water -free (H2O ≤ 0.04%)	100ml	RMB 470.40	2023-09-07
Enamine	EN300-60599-0.05g	1,3-dimethylimidazolidin-2-one	80-73-9	95%	0.05g	$19.0	2023-07-09
Key Organics Ltd	PS-3257-1MG	1,3-Dimethylimidazolidin-2-one	80-73-9	>95%	1mg	£37.00	2023-09-09
Life Chemicals	F0001-2089-0.25g	"1,3-Dimethyl-2-imidazolidinone"	80-73-9	95%+	0.25g	$18.0	2023-11-21

1,3-Dimethyl-2-imidazolidinone Synthesis

Synthetic Circuit 1

120-93-4

50-00-0

80-73-9

Reaction Conditions

1.1 Reagents: Formic acid Solvents: Water ; 16 h, 95 - 100 °C; 100 °C → 150 °C
1.2 Catalysts: Triethylamine , Cuprous chloride ; 3 - 4 h, reflux

Reference

Preparation of 1,3-dimethyl-2-imidazolidone

Yao, Zhuanle; et al, Yingyong Huagong, 2009, 38(9), 1283-1285

Synthetic Circuit 2

124-38-9

110-70-3

80-73-9

Reaction Conditions

Reference

Preparation of 1,3-dialkyl-2-imidazolidinones

, Federal Republic of Germany, , ,

Synthetic Circuit 3

124-38-9

110-70-3

80-73-9

Reaction Conditions

1.1 Catalysts: 2677676-69-4 ; 8 h, 1.5 MPa, 70 °C

Reference

SBA-15 Supported Dendritic ILs as a Green Catalysts for Synthesis of 2-Imidazolidinone from Ethylenediamine and Carbon Dioxide

Min, Qingwang; et al, Catalysis Letters, 2022, 152(5), 1476-1487

Synthetic Circuit 4

124-38-9

110-70-3

80-73-9

Reaction Conditions

1.1 Catalysts: Ceria Solvents: Isopropanol ; 24 h, 0.5 MPa, 433 K

Reference

Highly efficient synthesis of cyclic ureas from CO2 and diamines by a pure CeO2 catalyst using a 2-propanol solvent

Tamura, Masazumi; et al, Green Chemistry, 2013, 15(6), 1567-1577

Synthetic Circuit 5

110-70-3

108-80-5

80-73-9

Reaction Conditions

Reference

Preparation of 1,3-dialkyl-2-imidazolidinones

, Japan, , ,

Synthetic Circuit 6

630-08-0

110-70-3

80-73-9

Reaction Conditions

1.1 Reagents: Sulfur Catalysts: Dabco Solvents: Dimethylformamide ; 4 h, 0.1 MPa, 20 °C
1.2 Reagents: Oxygen ; 1 h, 0.1 MPa, 20 °C

Reference

Novel synthesis of N,N'-dialkyl cyclic ureas using sulfur-assisted carbonylation and oxidation

Mizuno, Takumi; et al, Heteroatom Chemistry, 2009, 20(1), 64-68

Synthetic Circuit 7

630-08-0

110-70-3

80-73-9

Reaction Conditions

1.1 Reagents: Dabco , Sulfur Solvents: Dimethylformamide ; 4 h, rt
1.2 Reagents: Oxygen ; 1 h, 1 atm, rt

Reference

New synthesis of DMI (1,3-dimethyl-2-imidazolidinone) using carbon monoxide and sulfur

Mizuno, Takumi; et al, Kagaku to Kogyo (Osaka, 2007, 81(9), 429-432

Synthetic Circuit 8

630-08-0

110-70-3

80-73-9

Reaction Conditions

1.1 Reagents: Selenium ; 2 h, 0.1 MPa, 20 °C
1.2 Reagents: Oxygen ; 1 h, 0.1 MPa, 20 °C

Reference

Efficient solvent-free synthesis of urea derivatives using selenium-catalyzed carbonylation of amines with carbon monoxide and oxygen

Mizuno, Takumi; et al, Synthesis, 2010, (24), 4251-4255

Synthetic Circuit 9

120-93-4

74-88-4

80-73-9

Reaction Conditions

Reference

Cyclic urea and thiourea derivatives as inducers of murine erythroleukemia differentiation

Li, Chau-Der; et al, Journal of Medicinal Chemistry, 1981, 24(9), 1089-92

Synthetic Circuit 10

616-38-6

120-93-4

80-73-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 1-Butyl-3-methylimidazolium chloride Solvents: Dimethylformamide ; rt → 5 °C; 5 °C; 5 °C → 95 °C; 5 h, 95 °C

Reference

Improvement for synthesis of 1,3-dimethyl-2-imidazolidinone

Zhou, Xiao-feng; et al, Huaxue Shiji, 2013, 35(10), 954-956

Synthetic Circuit 11

616-38-6

120-93-4

80-73-9

Reaction Conditions

1.1 Catalysts: Lithium bromide

Reference

Preparation of 1,3-dimethylimidazolidinone

, Japan, , ,

Synthetic Circuit 12

96-49-1

74-89-5

80-73-9

Reaction Conditions

1.1 Solvents: Water

Reference

Preparation of 1,3-disubstituted imidazolidinones.

, Germany, , ,

Synthetic Circuit 13

96-49-1

74-89-5

80-73-9

Reaction Conditions

1.1 Reagents: N,N′-Dimethylurea Solvents: Water

Reference

Preparation of 1,3-dialkyl-2-imidazolidinones

, Japan, , ,

Synthetic Circuit 14

96-49-1

74-89-5

80-73-9

Reaction Conditions

1.1 Reagents: Carbon dioxide Solvents: Water

Reference

Preparation of dialkylimidazolidinones as solvents

, Japan, , ,

Synthetic Circuit 15

23589-75-5

110-70-3

80-73-9

Reaction Conditions

Reference

5-Aryl-2-oxo-1,2,4-oxathiazoles as cyclocarbonylating agents for 2-aminoalcohols and 1,2-diamines

Rajca, Andrzej; et al, Synthesis, 1983, (12), 1032-3

1,3-Dimethyl-2-imidazolidinone Raw materials

1,3-Dimethyl-2-imidazolidinone Preparation Products

1,3-Dimethyl-2-imidazolidinone (80-73-9)

1,3-Dimethyl-2-imidazolidinone Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:80-73-9)

Order Number:SFD1796

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:03

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1,3-Dimethyl-2-imidazolidinone Related Literature

1. Carotenoids and related polyenes. Part 5.1 Lewis acid-promoted stereoselective rearrangement of 5,6-epoxy carotenoid model compounds

Yumiko Yamano,Chisato Tode,Masayoshi Ito J. Chem. Soc. Perkin Trans. 1 1998 2569
2. Synthesis of the acyltetronic acid ionophore tetronasin (ICI M139603)

Steven V. Ley,Dearg S. Brown,J. Andrew Clase,Antony J. Fairbanks,Ian C. Lennon,Helen M. I. Osborn,Elaine S. E. StokeséOwen,David J. Wadsworth J. Chem. Soc. Perkin Trans. 1 1998 2259
3. Absolute stereostructures of novel cytotoxic metabolites, gymnastatins A–E, from a Gymnascella species separated from a Halichondria sponge

Taro Amagata,Mitsunobu Doi,Takatoshi Ohta,Katsuhiko Minoura,Atsushi Numata J. Chem. Soc. Perkin Trans. 1 1998 3585
4. Protecting groups

Krzysztof Jarowicki,Philip Kocienski J. Chem. Soc. Perkin Trans. 1 1998 4005
5. Asymmetric processes

Andrew C. Regan J. Chem. Soc. Perkin Trans. 1 1998 1151
6. A tandem radical macrocyclisation-transannular cyclisation approach towards the taxanes

Stephen A. Hitchcock,Stephen J. Houldsworth,Gerald Pattenden,David C. Pryde,Nicholas M. Thomson,Alexander J. Blake J. Chem. Soc. Perkin Trans. 1 1998 3181
7. A 2,3-cis-selective synthesis of aziridines bearing a vinyl group from allyl methyl carbonates and allyl mesylates

Hiroaki Ohno,Kiyonori Ishii,Asami Honda,Hirokazu Tamamura,Nobutaka Fujii,Yoshiji Takemoto,Toshiro Ibuka J. Chem. Soc. Perkin Trans. 1 1998 3703
8. Synthesis of thiols, selenols, sulfides, selenides, sulfoxides, selenoxides, sulfones and selenones

Charlotte P. Baird,Christopher M. Rayner J. Chem. Soc. Perkin Trans. 1 1998 1973
9. Saturated nitrogen heterocycles

Alan Nadin J. Chem. Soc. Perkin Trans. 1 1998 3493
10. Linear and macrocyclic ligands containing alternating pyridine and imidazolidin-2-one units?1

Otto Meth-Cohn,Zegui Yan J. Chem. Soc. Perkin Trans. 1 1998 423

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Cas no 80-73-9 (1,3-Dimethyl-2-imidazolidinone)

1,3-Dimethyl-2-imidazolidinone Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Dimethyl-2-imidazolidinone Security Information

1,3-Dimethyl-2-imidazolidinone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Dimethyl-2-imidazolidinone Price

1,3-Dimethyl-2-imidazolidinone Synthesis

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Synthetic Circuit 15

1,3-Dimethyl-2-imidazolidinone Raw materials

1,3-Dimethyl-2-imidazolidinone Preparation Products

1,3-Dimethyl-2-imidazolidinone Suppliers

1,3-Dimethyl-2-imidazolidinone Related Literature

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